Cas no 2166835-73-8 ((6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane)

• Product Name: (6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane
• CAS No: 2166835-73-8
• MF: C₈H₅BrF₄OS
• MW: 305.087314367294
• CID: 6794371
• PubChem ID: 171033271
• Update Time: 2025-06-08

(6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2166835-73-8
• (6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane
• MFCD34759467

• Inchi： 1S/C8H5BrF4OS/c1-15-7-4(9)2-3-5(6(7)10)14-8(11,12)13/h2-3H,1H3
• InChI Key： RVFGXZFPSIOJGY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1SC)F)OC(F)(F)F

Computed Properties

• Exact Mass: 303.91806g/mol
• Monoisotopic Mass: 303.91806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.5Ų

Additional information on (6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane

Introduction to (6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane (CAS No. 2166835-73-8)

(6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane (CAS No. 2166835-73-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex structure, exhibits a range of properties that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of (6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane is composed of a brominated and fluorinated aromatic ring, a trifluoromethoxy group, and a methyl sulfide moiety. The presence of these functional groups imparts specific chemical and biological properties that are crucial for its potential therapeutic applications. The bromine atom, for instance, can enhance the lipophilicity of the molecule, facilitating its ability to cross biological membranes. The fluorine atoms, on the other hand, can influence the metabolic stability and binding affinity of the compound to target proteins.

Recent studies have highlighted the potential of (6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane in various therapeutic areas. One notable application is in the development of drugs targeting neurological disorders. Research has shown that this compound can modulate specific neurotransmitter receptors, making it a promising lead for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the structure of this compound through synthetic modifications allows researchers to optimize its pharmacological profile for specific therapeutic targets.

In addition to its potential in neurological disorders, (6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, thereby offering a potential therapeutic approach to manage inflammatory conditions.

The synthetic accessibility of (6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane is another significant advantage. Advanced synthetic methods have been developed to efficiently produce this compound with high purity and yield. These methods often involve multi-step reactions that allow for precise control over the placement and configuration of functional groups. The availability of robust synthetic routes ensures that researchers can readily access this compound for further investigation and optimization.

In the context of drug discovery, the structural diversity of (6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane provides a platform for exploring structure-activity relationships (SAR). By systematically modifying different parts of the molecule, researchers can identify key structural features that contribute to its biological activity. This information is crucial for designing more potent and selective analogs with improved pharmacokinetic properties.

The safety profile of (6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane is another important consideration in its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity at relevant concentrations, making it a promising candidate for further clinical evaluation. However, comprehensive toxicological assessments are essential to ensure its safety in human use.

In conclusion, (6-Bromo-2-fluoro-3-(trifluoromethoxy)phenyl)(methyl)sulfane (CAS No. 2166835-73-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for drug discovery efforts targeting neurological disorders, inflammation, and other therapeutic areas. Ongoing research continues to uncover new insights into the potential of this compound, paving the way for its future development as a valuable therapeutic agent.